Cas no 1021233-58-8 (2-[(2-Fluorophenyl)amino]benzonitrile)
1021233-58-8 structure
Product Name:2-[(2-Fluorophenyl)amino]benzonitrile
CAS No:1021233-58-8
MF:C13H9FN2
MW:212.222366094589
CID:1131842
PubChem ID:28602084
Update Time:2025-04-20
2-[(2-Fluorophenyl)amino]benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-Fluorophenyl)amino]benzonitrile
- 2-[(2-fluorophenyl)amino]-Benzonitrile
- SCHEMBL3286845
- 2-((2-Fluorophenyl)amino)benzonitrile
- 1021233-58-8
- NCQADVDOKWDRQR-UHFFFAOYSA-N
- AKOS000260820
- DB-121894
-
- Inchi: 1S/C13H9FN2/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15/h1-8,16H
- InChI Key: NCQADVDOKWDRQR-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1NC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 212.07507
- Monoisotopic Mass: 212.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
2-[(2-Fluorophenyl)amino]benzonitrile Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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